Cas no 2228168-35-0 (4-(2-bromo-6-methoxyphenyl)butan-2-one)

• Product Name: 4-(2-bromo-6-methoxyphenyl)butan-2-one
• CAS No: 2228168-35-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6190932
• PubChem ID: 165644799
• Update Time: 2025-08-05

4-(2-bromo-6-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-methoxyphenyl)butan-2-one
• 2228168-35-0
• EN300-1914349

• Inchi： 1S/C11H13BrO2/c1-8(13)6-7-9-10(12)4-3-5-11(9)14-2/h3-5H,6-7H2,1-2H3
• InChI Key： JFPBOSPXBGVBHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCC(C)=O)OC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-bromo-6-methoxyphenyl)butan-2-one

4-(2-Bromo-6-Methoxyphenyl)Butan-2-One: A Comprehensive Overview

4-(2-Bromo-6-Methoxyphenyl)Butan-2-One, also known by its CAS number CAS 2228168-35-0, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a butanone backbone with a substituted phenyl group, where the phenyl ring is decorated with a bromine atom at the 2-position and a methoxy group at the 6-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

The synthesis of 4-(2-Bromo-6-Methoxyphenyl)Butan-2-One typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the aryl-ketone bond, which is a critical step in assembling this compound. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 4-(2-Bromo-6-Methoxyphenyl)Butan-2-One has shown promise in drug discovery. Its ability to act as a chiral auxiliary or a directing group in asymmetric synthesis has been exploited in the development of bioactive molecules. Recent studies have demonstrated its utility in synthesizing complex natural product analogs, which are valuable for testing new therapeutic hypotheses. Additionally, this compound has been employed as an intermediate in the preparation of agrochemicals, where its photostability and selectivity are advantageous for crop protection.

The electronic properties of 4-(2-Bromo-6-Methoxyphenyl)Butan-2-One make it an interesting candidate for optoelectronic materials. The presence of electron-withdrawing groups like bromine and methoxy on the aromatic ring can modulate the compound's absorption spectrum, rendering it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Recent research has focused on optimizing its photophysical properties through structural modifications, aiming to enhance efficiency and stability in these devices.

In conclusion, 4-(2-Bromo-6-Methoxyphenyl)Butan-2-One (CAS 2228168-35-0) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and tunable properties continue to drive innovative research, positioning it as a key player in modern synthetic efforts. As advancements in synthesis and application continue to unfold, this compound is poised to make significant contributions to various industries.